dimethyl 2-[3-[(3R,4S,6R,7R,8S,8aS)-6-[2-(2-hydroxyethoxy)phenyl]-1'-(2-methoxyethoxycarbonyl)-1,2'-dioxo-3,4-diphenyl-8-(prop-2-enylcarbamoyl)spiro[4,6,8,8a-tetrahydro-3H-pyrrolo[2,1-c][1,4]oxazine-7,3'-indole]-5'-yl]prop-2-ynyl]propanedioate

• Molecular Formula: C50H49N3O13
• Molecular Weight: 899.9 g/mol
• IUPAC Name: dimethyl 2-[3-[(3R,4S,6R,7R,8S,8aS)-6-[2-(2-hydroxyethoxy)phenyl]-1'-(2-methoxyethoxycarbonyl)-1,2'-dioxo-3,4-diphenyl-8-(prop-2-enylcarbamoyl)spiro[4,6,8,8a-tetrahydro-3H-pyrrolo[2,1-c][1,4]oxazine-7,3'-indole]-5'-yl]prop-2-ynyl]propanedioate
• InChI: InChI=1S/C50H49N3O13/c1-5-25-51-44(55)39-41-47(58)66-42(33-18-10-7-11-19-33)40(32-16-8-6-9-17-32)53(41)43(34-20-12-13-22-38(34)64-27-26-54)50(39)36-30-31(15-14-21-35(45(56)62-3)46(57)63-4)23-24-37(36)52(48(50)59)49(60)65-29-28-61-2/h5-13,16-20,22-24,30,35,39-43,54H,1,21,25-29H2,2-4H3,(H,51,55)/t39-,40-,41-,42+,43+,50-/m0/s1
• InChI Key: BEYMMNWQWYQHRB-IGEPHXAOSA-N
• Isomeric SMILES: COCCOC(=O)N1C2=C(C=C(C=C2)C#CCC(C(=O)OC)C(=O)OC)[C@]3(C1=O)[C@@H]([C@H]4C(=O)O[C@@H]([C@@H](N4[C@@H]3C5=CC=CC=C5OCCO)C6=CC=CC=C6)C7=CC=CC=C7)C(=O)NCC=C
• SMILES: COCCOC(=O)N1C2=C(C=C(C=C2)C#CCC(C(=O)OC)C(=O)OC)C3(C1=O)C(C4C(=O)OC(C(N4C3C5=CC=CC=C5OCCO)C6=CC=CC=C6)C7=CC=CC=C7)C(=O)NCC=C

Description

2-[3-[(3R,4S,6R,7R,8S,8aS)-6-[2-(2-hydroxyethoxy)phenyl]-1'-[2-methoxyethoxy(oxo)methyl]-1,2'-dioxo-8-[oxo-(prop-2-enylamino)methyl]-3,4-diphenyl-5'-spiro[4,6,8,8a-tetrahydro-3H-pyrrolo[2,1-c][1,4]oxazine-7,3'-indole]yl]prop-2-ynyl]propanedioic acid dimethyl ester is a stilbenoid.

Scientific Research Applications

Photochromic Properties

A notable application of similar compounds is in the realm of photochromism. For instance, a spiro[indoline-naphthaline]oxazine derivative showed excellent photochromic properties in various solvents. This indicates potential applications in areas like smart windows or photoresponsive materials (Li, Pang, Wu, & Meng, 2015).

Spiro Heterocyclization

The process of spiro heterocyclization, where compounds undergo chemical reactions to form spiro compounds (having a spirocyclic structure), is another significant application. Such reactions are essential in synthesizing various complex organic compounds with potential applications in medicinal chemistry and material sciences (Racheva & Maslivets, 2007).

Antibacterial Activity

Certain derivatives related to the compound have been synthesized and evaluated for antibacterial activities against human pathogenic bacteria. This suggests their potential application in the development of new antibacterial agents (Vinoth, Vadivel, & Lalitha, 2021).

Weak Interactions and Sandwich-like Complexes

Studying weak interactions in similar barbituric acid derivatives has led to the discovery of steady intermolecular organic “sandwich” complexes. These findings are crucial in understanding molecular interactions and designing molecular assemblies in nanotechnology and material science (Khrustalev, Krasnov, & Timofeeva, 2008).

Synthesis of Carbamate Derivatives

The compound's derivatives have been used in the synthesis of carbamate derivatives of indole, indicating its role in organic synthesis and potential pharmaceutical applications (Velikorodov, Kuanchalieva, & Titova, 2010).